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Compound of Interest

Compound Name: 2'-Deoxy-5-formylcytidine

Cat. No.: B3039150 Get Quote

For researchers, scientists, and drug development professionals, the accurate detection of 5-

formylcytosine (5fC), a key intermediate in DNA demethylation, is crucial for advancing our

understanding of epigenetic regulation in health and disease. The specificity of the primary

antibody used in immunoassays is paramount for generating reliable and reproducible data.

This guide provides an objective comparison of commercially available anti-5fC antibodies,

supported by experimental data and detailed protocols to aid in the selection and validation of

the most suitable antibody for your research needs.

The dynamic nature of DNA methylation and its oxidized derivatives, including 5fC,

necessitates highly specific tools for their detection.[1] Cross-reactivity of anti-5fC antibodies

with other cytosine modifications, such as 5-methylcytosine (5mC), 5-hydroxymethylcytosine

(5hmC), and 5-carboxylcytosine (5caC), can lead to inaccurate conclusions. Therefore,

rigorous validation of antibody specificity is a critical first step in any study involving 5fC

analysis.

Comparative Analysis of Commercial Anti-5-
Formylcytosine Antibodies
To assist researchers in their selection process, the following table summarizes the specificity

of several commercially available anti-5fC antibodies based on data provided by the

manufacturers. The primary method for assessing specificity is dot blot analysis, where the

antibody is tested for its reactivity against DNA substrates containing unmodified cytosine (C),

5mC, 5hmC, 5fC, and 5caC.
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Antibody
(Supplier,
Cat. No.)

Type Host
Validated
Application
s

Specificity
Summary
(Dot
Blot/ELISA)

Cross-
reactivity

Diagenode,

C15310200
Polyclonal Rabbit DIP, ELISA

Titer

estimated to

be

>1:100,000

by ELISA

against the

immunogen.

Data not

explicitly

provided, but

described as

"highly

specific".

Invitrogen

(Thermo

Fisher), MA5-

44549

(Clone:

RM477)

Recombinant

Monoclonal
Rabbit

ELISA, Dot

Blot

High

specificity for

5fC in ELISA

with minimal

signal against

C, 5mC,

5hmC, and

5caC

containing

DNA.[2]

Low to no

cross-

reactivity with

C, 5mC,

5hmC, and

5caC

observed in

ELISA.[2]

Active Motif,

61227/61228
Polyclonal Rabbit

Western Blot,

IF, Dot Blot,

ICC

Specific for 5-

formylcytidine

in dot blot

analysis.

No obvious

cross-

reactivity with

5-

carboxylcytidi

ne, 5-

hydroxymeth

ylcytidine, 5-

methylcytidin

e, or

unmodified

cytidine in dot

blot.
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Creative

Diagnostics,

DPABB-

JX158

Polyclonal Rabbit
WB, IF/ICC,

Dot Blot

High

specificity

and affinity

for 5-

formylcytidine

.[3]

Information

not explicitly

provided.

Abcam,

ab231898
Polyclonal Rabbit IP

Recognizes

5-

formylcytosin

e.

Information

not explicitly

provided.

Note: This table is based on information provided by the respective manufacturers and is not

an exhaustive list of all available antibodies. Researchers are encouraged to perform their own

validation experiments.

Key Experimental Protocols for Antibody Validation
The following are detailed protocols for common techniques used to validate the specificity of

anti-5fC antibodies.

Dot Blot Assay
This is a simple and effective method for assessing antibody specificity against various DNA

modifications.

Experimental Workflow:
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Sample Preparation Blotting Probing & Detection

Prepare serial dilutions of
DNA standards (C, 5mC, 5hmC, 5fC, 5caC)

Denature DNA
(e.g., 95°C for 10 min) Neutralize DNA Spot DNA onto

nitrocellulose membrane Air dry membrane UV cross-link DNA
to membrane

Block membrane
(e.g., 5% milk in TBST)

Incubate with
anti-5fC antibody Wash membrane Incubate with

HRP-conjugated secondary antibody Wash membrane Detect with ECL substrate

Plate Coating

Competitive Binding Detection

Coat microplate wells with
5fC-containing DNA Wash and block wells

Add mixture to coated wells
Pre-incubate anti-5fC antibody

with competitor DNA
(C, 5mC, 5hmC, 5fC, 5caC)

Wash wells Add HRP-conjugated
secondary antibody Wash wells Add TMB substrate Add stop solution Read absorbance at 450 nm

Cell Preparation Staining Imaging

Culture cells on coverslips Fix cells
(e.g., 4% PFA)

Permeabilize cells
(e.g., 0.25% Triton X-100) Block with serum Incubate with

anti-5fC antibody Wash with PBS Incubate with fluorescent
secondary antibody Wash with PBS Counterstain nuclei

(e.g., DAPI) Mount coverslips Image with
fluorescence microscope

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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